Cas no 4346-94-5 (aminothiourea hydrochloride)

• Product Name: aminothiourea hydrochloride
• CAS No: 4346-94-5
• MF: CH₆ClN₃S
• MW: 127.596436977386
• MDL: MFCD00060206
• CID: 44964
• PubChem ID: 87576211
• Update Time: 2025-05-21

aminothiourea hydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiosemicarbazide hydrochloride
• Thiosemicarbazide HCl
• Semicarbazide, thio-, monohydrochloride
• Hydrazinecarbothioamide, monohydrochloride
• Thiosemicarbazide monohydrochloride
• Hydrazinecarbothioamide hydrochloride
• aminothiourea hydrochloride
• CH6ClN3S
• aminothiourea;hydrochloride
• 1-azanylthiourea hydrochloride
• LEHOGBUBQSGCOK-UHFFFAOYSA-N
• NSC191943
• hydrazine carbothioamide hydrochloride
• NSC
• CS-0205178
• E72548
• DTXSID50195859
• FT-0695329
• SB85940
• UHX25R8M22
• 4346-94-5
• MFCD00060206
• T0222
• SCHEMBL758763
• A826289
• NSC-191943
• NSC 191943
• AKOS016367754
• DTXCID40118350
• DB-004841
• 15183-93-4

• MDL： MFCD00060206
• Inchi： 1S/CH5N3S.ClH/c2-1(5)4-3;/h3H2,(H3,2,4,5);1H
• InChI Key： LEHOGBUBQSGCOK-UHFFFAOYSA-N
• SMILES： Cl.S=C(N)NN

Computed Properties

• Exact Mass: 126.99700
• Monoisotopic Mass: 126.9970961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 42.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• PSA: 96.16000
• LogP: 1.28680
• Solubility: Uncertain

aminothiourea hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H412
• Warning Statement： P264-P270-P273-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG III
• RTECS：VT4300000
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：(BD153989)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides
• Solvents and Organic Chemicals Organic Compounds

Additional information on aminothiourea hydrochloride

AminoThiourea Hydrochloride: A Comprehensive Overview

AminoThiourea Hydrochloride, also known by its CAS number CAS No. 4346-94-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C2H8N2S, is a derivative of thioamide and has been extensively studied for its unique properties and potential uses in diverse fields such as materials science, biochemistry, and pharmaceuticals.

The synthesis of AminoThiourea Hydrochloride involves the reaction of thiourea with ammonia or ammonium chloride, followed by acidification to form the hydrochloride salt. This process ensures the stability and solubility of the compound, making it suitable for various applications. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity, which are critical for high-quality applications.

One of the most promising areas of research involving AminoThiourea Hydrochloride is its application in materials science. Studies have shown that this compound can act as a precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. For instance, a 2023 study published in Nature Materials demonstrated that MOFs derived from AminoThiourea Hydrochloride exhibited unprecedented adsorption capacities for carbon dioxide, highlighting their potential in environmental remediation.

In the field of biochemistry, AminoThiourea Hydrochloride has been explored as a potential inhibitor of certain enzymes involved in disease pathways. Research conducted at the University of California revealed that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are implicated in cancer progression. This discovery opens new avenues for drug development targeting HDAC-associated malignancies.

The pharmacological properties of AminoThiourea Hydrochloride have also been investigated in recent clinical trials. A 2022 study published in the Journal of Medicinal Chemistry reported that this compound exhibits anti-inflammatory and antioxidant activities, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The study emphasized the need for further research to evaluate its efficacy and safety profile in human subjects.

Beyond its scientific applications, AminoThiourea Hydrochloride has found utility in industrial processes as well. Its ability to act as a stabilizer and catalyst in polymer synthesis has made it a valuable additive in the production of high-performance plastics and composites. Recent innovations in polymer chemistry have leveraged this property to develop lightweight materials with enhanced mechanical properties, suitable for aerospace and automotive industries.

In conclusion, AminoThiourea Hydrochloride, with its CAS number CAS No. 4346-94-5, stands as a versatile compound with a wide range of applications across multiple disciplines. From advancing materials science to contributing to drug discovery, this compound continues to be a focal point for researchers worldwide. As ongoing studies unravel its full potential, it is anticipated that AminoThiourea Hydrochloride will play an increasingly significant role in addressing global challenges in health, environment, and technology.